4-(4-Bromophenyl)-1,2,3,6-tetrahydropyridine
Cat. No. B1288148
M. Wt: 238.12 g/mol
InChI Key: FDRGGAPHXGEHPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([C:8]2([OH:14])[CH2:9][CH2:10][NH:11][CH2:12][CH2:13]2)[cH:6][cH:7]1.[OH:15][C:16]([C:17]([F:18])([F:19])[F:20])=[O:21]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([C:8]2=[CH:9][CH2:10][NH:11][CH2:12][CH2:13]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OC1(c2ccc(Br)cc2)CCNCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Brc1ccc(C2=CCNCC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
